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Compound of Interest

Compound Name: Heme Oxygenase-1-IN-2

Cat. No.: B12418898

An In-depth Examination of the Novel Heme Oxygenase-1 Inhibitor for Drug Development
Professionals, Researchers, and Scientists

This technical guide provides a comprehensive overview of Heme Oxygenase-1-IN-2, a novel
and potent inhibitor of Heme Oxygenase-1 (HO-1). This document consolidates critical
information from its Material Safety Data Sheet (MSDS), foundational research, and
experimental data to serve as an essential resource for its application in research and
development.

Core Compound Information & Safety Data

Heme Oxygenase-1-IN-2 is a small molecule inhibitor with significant potential in anticancer
research due to its potent in vitro antiproliferative activity.[1]

Material Safety Data Sheet (MSDS) Summary:
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Property Value Reference
Chemical Formula C19H18CINsO [1]
Molecular Weight 339.82 g/mol [1]

CAS Number 2839158-50-6 [1]
Appearance Solid powder N/A
Solubility Soluble in DMSO N/A

Store at -20°C as a powder or

-80°C in solvent. Keep away
Storage ] ) [1]

from direct sunlight and

ignition sources.

Hazard Identification and Handling Precautions:

The compound is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[1] Standard laboratory personal protective equipment, including safety goggles,
gloves, and a lab coat, should be worn.[1] Handling should be performed in a well-ventilated
area, and the formation of dust and aerosols should be avoided.[1]

GHS Hazard Statements Precautionary Statements

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

H410: Very toxic to aquatic life with long lasting P270: Do not eat, drink or smoke when using

effects this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

P330: Rinse mouth.

P391.: Collect spillage.

P501: Dispose of contents/container to an

approved waste disposal plant.
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Mechanism of Action and Biological Activity

Heme Oxygenase-1 (HO-1) is a critical enzyme in heme catabolism, breaking it down into
biliverdin, free iron, and carbon monoxide. In many cancers, HO-1 is overexpressed and
contributes to tumor cell survival, proliferation, and resistance to therapy. Heme Oxygenase-1-
IN-2 is a novel acetamide-based inhibitor of HO-1.[1]

Quantitative Biological Data:

Parameter Value Cell Line/System

HO-1 Inhibition ICso 0.95 uM Recombinant human HO-1
Antiproliferative Glso (DU145) 1.9 uM Human prostate cancer cells
Antiproliferative Glso (U87MG) 2.5 uM Human glioblastoma cells

Data sourced from the primary discovery publication.

Experimental Protocols

The following are detailed methodologies for key experiments involving Heme Oxygenase-1-
IN-2, adapted from the primary literature.

In Vitro HO-1 Inhibition Assay

This protocol details the measurement of the inhibitory activity of Heme Oxygenase-1-IN-2 on
recombinant human HO-1.

Experimental Workflow:
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Workflow for in vitro HO-1 inhibition assay.

Methodology:

» Reagent Preparation: Prepare solutions of recombinant human HO-1, hemin, NADPH, and
biliverdin reductase in phosphate buffer. Prepare serial dilutions of Heme Oxygenase-1-IN-2
in DMSO.

o Reaction Setup: In a 96-well plate, add the phosphate buffer, recombinant HO-1, and the test
compound at various concentrations.

e Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.
e Reaction Initiation: Initiate the enzymatic reaction by adding hemin and NADPH to each well.
 Incubation: Incubate the reaction mixture at 37°C for 15 minutes.

o Detection: The biliverdin produced is converted to bilirubin by biliverdin reductase. Measure
the absorbance of bilirubin at 450 nm using a microplate reader.

o Data Analysis: Calculate the percentage of inhibition for each concentration of Heme
Oxygenase-1-IN-2 and determine the ICso value by non-linear regression analysis.

Cell Viability (MTT) Assay

This protocol is for assessing the antiproliferative effects of Heme Oxygenase-1-IN-2 on
cancer cell lines.
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Experimental Workflow:

Cell Culture Treatment MTT Assay Data Analysis
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Workflow for cell viability (MTT) assay.

Methodology:

o Cell Seeding: Seed cancer cells (e.g., DU145 or US7MG) in 96-well plates at an appropriate
density and allow them to adhere for 24 hours.

o Compound Treatment: Treat the cells with a range of concentrations of Heme Oxygenase-1-
IN-2 and a vehicle control (DMSO).

e Incubation: Incubate the treated cells for 72 hours.

o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

e Solubilization: Add DMSO to each well to dissolve the formazan crystals.
» Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the Glso (concentration for 50% of maximal inhibition of cell proliferation).

Signaling Pathways

Inhibition of HO-1 by Heme Oxygenase-1-IN-2 is hypothesized to induce cancer cell death
through the accumulation of reactive oxygen species (ROS) and subsequent cellular stress.
While the precise downstream signaling cascade of this specific inhibitor is a subject of
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ongoing research, the general pathway of HO-1's role in cancer cell survival is well-
documented.
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HO-1 signaling in cancer and point of inhibition.

This diagram illustrates that cellular stressors upregulate HO-1 expression via the Nrf2
pathway. HO-1 then degrades pro-oxidant heme, producing cytoprotective molecules that
promote cancer cell survival. Heme Oxygenase-1-IN-2 directly inhibits the enzymatic activity of
the HO-1 protein, thereby blocking this pro-survival pathway.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12418898?utm_src=pdf-body-img
https://www.benchchem.com/product/b12418898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This technical guide serves as a foundational resource for the use of Heme Oxygenase-1-IN-2
in a research setting. For further details, it is highly recommended to consult the primary
research articles and the full Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12418898?utm_src=pdf-body
https://www.benchchem.com/product/b12418898?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/heme-oxygenase-1-in-2.html
https://www.benchchem.com/product/b12418898#heme-oxygenase-1-in-2-material-safety-data-sheet-msds
https://www.benchchem.com/product/b12418898#heme-oxygenase-1-in-2-material-safety-data-sheet-msds
https://www.benchchem.com/product/b12418898#heme-oxygenase-1-in-2-material-safety-data-sheet-msds
https://www.benchchem.com/product/b12418898#heme-oxygenase-1-in-2-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12418898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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